Cas no 1040667-18-2 (N-(3-acetylphenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide)

• Product Name: N-(3-acetylphenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide
• CAS No: 1040667-18-2
• MF: C₁₉H₁₅BrN₂O₃S
• MW: 431.303002595901
• CID: 5385136
• Update Time: 2025-10-28

N-(3-acetylphenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-2-[[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl]acetamide
• N-(3-acetylphenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide

• Inchi： 1S/C19H15BrN2O3S/c1-12(23)13-4-3-7-16(9-13)22-18(24)11-26-19-21-10-17(25-19)14-5-2-6-15(20)8-14/h2-10H,11H2,1H3,(H,22,24)
• InChI Key： IQQISHNNONYERX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(C)=O)=C1)(=O)CSC1=NC=C(C2=CC=CC(Br)=C2)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(3-acetylphenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide

N-(3-acetylphenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide (CAS No. 1040667-18-2): A Comprehensive Overview

N-(3-acetylphenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide (CAS No. 1040667-18-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an acetylphenyl group, a bromophenyl-substituted oxazole ring, and a sulfanyl acetamide moiety. These structural elements contribute to its potential biological activities and pharmacological properties.

The synthesis of N-(3-acetylphenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide typically involves multi-step reactions, including the formation of the oxazole ring and the subsequent attachment of the acetylphenyl and sulfanyl acetamide groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes.

In terms of its biological activities, N-(3-acetylphenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide has been studied for its potential as a therapeutic agent. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory diseases. This makes it a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, N-(3-acetylphenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide has demonstrated potential as an anticancer agent. Research has indicated that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the activation of the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. This property makes it a valuable lead compound for further drug development in oncology.

The pharmacokinetic properties of N-(3-acetylphenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide have also been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. These findings suggest that it can be effectively absorbed and distributed in the body, making it a viable candidate for further clinical evaluation.

In terms of safety and toxicity, preliminary studies have indicated that N-(3-acetylphenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide is well-tolerated at therapeutic doses. However, further toxicological evaluations are necessary to fully understand its safety profile and potential side effects. Ongoing research aims to optimize its structure to enhance its therapeutic index and reduce any potential adverse effects.

The potential applications of N-(3-acetylphenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide extend beyond anti-inflammatory and anticancer treatments. Recent studies have explored its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that it may have neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. These properties make it an intriguing candidate for further investigation in neuropharmacology.

In conclusion, N-(3-acetylphenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfany}acetamide